Methyl 3-chloro-5-methoxy-1-benzothiophene-2-carboxylate
Cat. No. B1586254
M. Wt: 256.71 g/mol
InChI Key: WWDSBGDUDDPVRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05565446
Procedure details
To a room temperature solution of methyl 3-chloro-5-methoxy-benzo[b]thiophene-2- carboxylate (500 mg, 1.95 mmols) [prepared by reaction of the known 3-chloro-5-methoxy-benzo[b]thiophene-2-carbonyl chloride with methanol-[J. Med. Chem., 35:958 (1992)]] in 20 mL of DMF is added cysteamine-HCl (885 mg, 7.79 mmol) followed by DBU (2,33 mL, 15.58 mmol) . The reaction mixture is stirred at room temperature for 1.5 hours then warmed to 70° C. The mixture is diluted with ethyl acetate and washed with aqueous HCl, water and brine. The organic layer is dried over MgSO4, filtered and concentrated in vacuo. The crude product is recrystallized from hexane and ethyl acetate to provide 2,3-dihydro-9-methoxy[1]benzothieno[2,3- f]-1,4-thiazepin-5(4H)-one in 74% yield; mp 209°-209.5° C.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:3]2[CH:14]=[C:13]([O:15][CH3:16])[CH:12]=[CH:11][C:4]=2[S:5][C:6]=1[C:7]([O:9]C)=O.ClC1C2C=C(OC)C=CC=2SC=1C(Cl)=O.Cl.[NH2:33][CH2:34][CH2:35][SH:36].C1CCN2C(=NCCC2)CC1>CN(C=O)C.C(OCC)(=O)C.CO>[CH3:16][O:15][C:13]1[CH:12]=[CH:11][C:4]2[S:5][C:6]3[C:7](=[O:9])[NH:33][CH2:34][CH2:35][S:36][C:2]=3[C:3]=2[CH:14]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
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Type
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reactant
|
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Smiles
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ClC=1C2=C(SC1C(=O)OC)C=CC(=C2)OC
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
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ClC=1C2=C(SC1C(=O)Cl)C=CC(=C2)OC
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Name
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Quantity
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20 mL
|
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Type
|
solvent
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Smiles
|
CN(C)C=O
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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Smiles
|
CO
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Step Two
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Name
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Quantity
|
885 mg
|
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Type
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reactant
|
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Smiles
|
Cl.NCCS
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Step Three
|
Name
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Quantity
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15.58 mmol
|
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Type
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reactant
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Smiles
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C1CCC2=NCCCN2CC1
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
C(C)(=O)OCC
|
Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
The reaction mixture is stirred at room temperature for 1.5 hours
|
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
|
then warmed to 70° C
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WASH
|
Type
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WASH
|
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Details
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washed with aqueous HCl, water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic layer is dried over MgSO4
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
The crude product is recrystallized from hexane and ethyl acetate
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Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
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|
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Type
|
product
|
|
Smiles
|
COC=1C=CC2=C(C1)C1=C(C(NCCS1)=O)S2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 74% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
